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Compound of Interest

Compound Name: Formyl chloride

Cat. No.: B3050398 Get Quote

CAS Number: 2565-30-2 IUPAC Name: Methanoyl chloride

Abstract
Formyl chloride (HCOCl), the simplest acyl chloride, is a highly reactive and unstable

chemical intermediate of significant interest in organic synthesis. Its primary utility lies in its

potent formylating capability, enabling the introduction of a formyl group (-CHO) into various

organic substrates. This technical guide provides an in-depth overview of formyl chloride,

tailored for researchers, scientists, and professionals in drug development. The document

covers its chemical identity, physicochemical properties, synthesis, key reactions with a focus

on the Gattermann-Koch reaction, its role in pharmaceutical manufacturing, and essential

safety and handling protocols.

Chemical Identity and Physicochemical Properties
Formyl chloride is a colorless, pungent gas at room temperature. Due to its inherent

instability, it is typically generated in situ for immediate consumption in chemical reactions.[1] It

readily decomposes into carbon monoxide (CO) and hydrogen chloride (HCl).[2]

Table 1: Physicochemical Properties of Formyl Chloride
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Property Value Reference(s)

CAS Number 2565-30-2 [3][4]

IUPAC Name Methanoyl chloride N/A

Molecular Formula CHClO [3][4]

Molecular Weight 64.47 g/mol [5]

Boiling Point 46.4 °C at 760 mmHg [6][7]

Density 1.199 g/cm³ [6][7]

Vapor Pressure 350 mmHg at 25 °C [6][7]

InChI Key
GFAUNYMRSKVDJL-

UHFFFAOYSA-N
[8]

Canonical SMILES C(=O)Cl [5]

Synthesis of Formyl Chloride
The high reactivity and instability of formyl chloride necessitate its preparation immediately

prior to use. The most common laboratory-scale synthesis involves the reaction of formic acid

with a chlorinating agent, such as thionyl chloride (SOCl₂).

Experimental Protocol: Synthesis from Formic Acid and
Thionyl Chloride
This protocol outlines a general procedure for the generation of formyl chloride for immediate

use in a subsequent reaction.

Materials:

Anhydrous formic acid

Thionyl chloride (SOCl₂)

Anhydrous reaction solvent (e.g., dichloromethane, diethyl ether)
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Dry glassware under an inert atmosphere (e.g., nitrogen or argon)

Procedure:

Assemble a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar, a

dropping funnel, and a reflux condenser connected to a gas outlet (bubbler or trap). Maintain

a positive pressure of an inert gas.

In the flask, dissolve anhydrous formic acid in the chosen anhydrous solvent.

Cool the solution in an ice bath (0 °C).

Slowly add thionyl chloride dropwise from the dropping funnel to the stirred formic acid

solution. The molar ratio of thionyl chloride to formic acid is typically 1.1:1 to ensure complete

conversion.

After the addition is complete, allow the reaction mixture to warm to room temperature and

then gently reflux for 1-2 hours, or until the evolution of sulfur dioxide (SO₂) and hydrogen

chloride (HCl) gases ceases.[9][10]

The resulting solution containing formyl chloride is then used directly for the subsequent

reaction step.

Note: This reaction should be performed in a well-ventilated fume hood due to the evolution of

toxic gases (SO₂ and HCl).

Key Reactions and Applications
The primary application of formyl chloride is as a formylating agent. Its high electrophilicity

makes it reactive towards a wide range of nucleophiles.

The Gattermann-Koch Reaction
A cornerstone of aromatic chemistry, the Gattermann-Koch reaction utilizes formyl chloride
(generated in situ from carbon monoxide and hydrogen chloride) to introduce a formyl group

onto aromatic rings, yielding aromatic aldehydes. This reaction is typically catalyzed by a Lewis

acid, such as aluminum chloride (AlCl₃), often with a co-catalyst like cuprous chloride (CuCl).[1]
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Figure 1: Gattermann-Koch Reaction Workflow.

Reactions with Other Nucleophiles
Formyl chloride reacts readily with various nucleophiles, including alcohols to form formates

and amines to form formamides. These reactions are typically rapid and exothermic.

Role in Drug Development and Pharmaceutical
Synthesis
Acyl chlorides, including formyl chloride, are important intermediates in the pharmaceutical

industry.[11] The formyl group is a key functional group in many biologically active molecules.

While the direct use of isolated formyl chloride in large-scale pharmaceutical manufacturing is

limited due to its instability, the principles of its reactivity are widely applied. Formylation

reactions are crucial for the synthesis of various pharmaceutical intermediates and active
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pharmaceutical ingredients (APIs). Aromatic aldehydes, the products of the Gattermann-Koch

reaction, are precursors to a wide range of pharmaceuticals, including certain antibiotics and

cardiovascular drugs.

Spectroscopic Data
The characterization of the transient formyl chloride molecule has been achieved through

various spectroscopic methods.

Table 2: Spectroscopic Data for Formyl Chloride

Technique Key Observables Reference(s)

¹H NMR
A single peak for the formyl

proton.

IR Spectroscopy
Strong C=O stretching

vibration.
[8][12]

Mass Spectrometry

Molecular ion peak

corresponding to its molecular

weight.

[13]

Atmospheric Chemistry
Formyl chloride is recognized as a product in the atmospheric degradation of several

chlorinated hydrocarbons, such as vinyl chloride.[14][15] Its atmospheric fate is primarily

determined by photolysis and reaction with hydroxyl (OH) radicals and chlorine (Cl) atoms.[16]

The atmospheric lifetime of formyl chloride is estimated to be between 18 and 21 days.[16]
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Figure 2: Atmospheric Degradation Pathway of Formyl Chloride.

Safety and Handling
Formyl chloride is a hazardous substance that requires strict safety precautions.

General Handling: All manipulations should be carried out in a well-ventilated chemical fume

hood.[17][18]

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a

face shield, chemical-resistant gloves, and a lab coat.[19][20]

Inhalation: Avoid inhaling the gas. In case of exposure, move to fresh air immediately and

seek medical attention.[17]

Skin and Eye Contact: Formyl chloride is corrosive. In case of contact, immediately flush

the affected area with copious amounts of water for at least 15 minutes and seek medical

attention.[17]

Accidental Release: In case of a leak, evacuate the area and ensure adequate ventilation

before cleanup. Use appropriate personal protective equipment during cleanup.[18]

Conclusion
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Formyl chloride, despite its instability, remains a valuable reagent in organic synthesis,

particularly for the formylation of aromatic compounds. Its in situ generation and immediate use

are standard practices that mitigate the risks associated with its handling. A thorough

understanding of its properties, synthesis, and reactivity is crucial for its safe and effective

application in research and development, including the synthesis of pharmaceutical

intermediates. Researchers and drug development professionals can leverage the unique

reactivity of this small molecule to construct complex molecular architectures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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